Cas no 26878-31-9 (N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride)

• Product Name: N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride
• CAS No: 26878-31-9
• MF: C₇H₁₃Cl₂N₃
• MW: 210.104219198227
• MDL: MFCD09908196
• CID: 276477
• PubChem ID: 5743413
• Update Time: 2025-08-04

N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride
• 2,5-Pyridinediamine,N2,N2-dimethyl-, hydrochloride (1:2)
• 2-N,2-N-dimethylpyridine-2,5-diamine,dihydrochloride
• 5-Amino-2-dimethylaminopyridine dihydrochloride
• EINECS 248-082-9
• N2,N2-Dimethyl-2,5-Pyridinediamine Hydrochloride
• N2,N2-Dimethyl-pyridin-2,5-diyldiamin,Hydrochlorid
• N2,N2-dimethyl-pyridine-2,5-diamine dihydrochloride
• N2,N2-dimethyl-pyridine-2,5-diyldiamine,hydrochloride
• A818645
• N~2~,N~2~-dimethyl-2,5-pyridinediamine dihydrochloride
• AKOS015889960
• SCHEMBL6943747
• 2-N, 2-N-dimethylpyridine-2, 5-diamine;dihydrochloride
• 26878-31-9
• N~2~,N~2~-Dimethylpyridine-2,5-diamine--hydrogen chloride (1/2)
• AC-8286
• BS-37445
• FT-0654924
• 5-AMINO-2-DIMETHYLAMINOPYRIDINE,DIHYDROCHLORIDESPECIALITYCHEMICALS
• NS00084418
• 2-N,2-N-dimethylpyridine-2,5-diamine;dihydrochloride
• 2,5-Pyridinediamine,n2,n2-dimethyl-,hydrochloride(1:2)
• N2,N2-Dimethylpyridine-2,5-diamine DiHCl
• 5-AMINO-2-DIMETHYLAMINOPYRIDINE, DIHYDROCHLORIDE SPECIALITY CHEMICALS
• 5-amino-2-dimethyl aminopyridine 2hcl
• N2,N2-Dimethyl-2,5-pyridinediamine dihydrochloride
• MFCD09908196
• DTXSID70949679
• DB-067694
• HIOPYIJWLYLCAV-UHFFFAOYSA-N

• MDL： MFCD09908196
• Inchi： 1S/C7H11N3.2ClH/c1-10(2)7-4-3-6(8)5-9-7;;/h3-5H,8H2,1-2H3;2*1H
• InChI Key： HIOPYIJWLYLCAV-UHFFFAOYSA-N
• SMILES： Cl.Cl.N(C)(C)C1C=CC(=CN=1)N

Computed Properties

• Exact Mass: 209.04900
• Monoisotopic Mass: 209.0486528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.15000
• LogP: 2.91500

N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride

Introduction to N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride (CAS No. 26878-31-9)

N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride, identified by the Chemical Abstracts Service registry number 26878-31-9, is a significant compound in the realm of pharmaceutical and chemical research. This compound, a derivative of pyridine, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of two methyl groups at the 2-position and two amino groups at the 5-position introduces a high degree of reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The dihydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor in pharmaceutical formulations. This solubility advantage allows for easier incorporation into drug delivery systems and enhances its pharmacokinetic profile. The compound's ability to act as a ligand or a building block in the construction of more complex molecules has been explored in numerous research studies.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride has emerged as a promising candidate in this context. Its structural motif is reminiscent of several pharmacophores found in known drugs, suggesting potential applications in the design of new medications. For instance, its ability to chelate metal ions makes it a candidate for use in metallodrugs, which are being increasingly investigated for their anticancer properties.

One of the most exciting areas of research involving N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride is its role as a precursor in the synthesis of small-molecule inhibitors. These inhibitors can target enzymes that are aberrantly expressed or mutated in diseases such as cancer and inflammation. By modulating the activity of these enzymes, N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride and its derivatives have the potential to restore normal cellular function and alleviate disease symptoms.

The chemical reactivity of N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride allows for further functionalization through various synthetic routes. Researchers have employed palladium-catalyzed cross-coupling reactions to introduce additional substituents at specific positions on the pyridine ring. These modifications can fine-tune the pharmacological properties of the compound, leading to enhanced efficacy and reduced side effects. The versatility of this compound as a synthetic scaffold underscores its importance in drug discovery efforts.

Moreover, N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride has been studied for its potential role in materials science. Its ability to form coordination complexes with transition metals has led to investigations into its use as a corrosion inhibitor or a component in advanced catalytic systems. These applications highlight the broad utility of this compound beyond pharmaceuticals.

The synthesis of N2,N2-Dimethylpyridine-2,5-diamine dihydrochloride typically involves multi-step organic reactions starting from commercially available pyridine derivatives. The process requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production methods, making it feasible to scale up synthesis for industrial applications.

In conclusion, N2,N2-Dimethylpyridine-5-diammonium hydrochloride (CAS No. 26878-31-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it a valuable tool for designing novel therapeutic agents. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in medicine and materials science.